6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione

• Molecular Formula: C8H5FN2O2
• Molecular Weight: 180.14 g/mol
• IUPAC Name: 6-amino-5-fluoro-1H-indole-2,3-dione
• InChI: InChI=1S/C8H5FN2O2/c9-4-1-3-6(2-5(4)10)11-8(13)7(3)12/h1-2H,10H2,(H,11,12,13)
• InChI Key: MMYOABXUYHTKGM-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1F)N)NC(=O)C2=O

Description

6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione (CAS: 1595804-20-8) is a heterocyclic compound with the molecular formula C₈H₅FN₂O₂ and a molecular weight of 180.14 g/mol . Its structure features a fused indole ring system substituted with an amino group at position 6, a fluorine atom at position 5, and a 2,3-diketone moiety (dihydroindole-2,3-dione).

Preparation Methods

The synthesis of 6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione can be achieved through various synthetic routes. One common method involves the reaction of indole-2,3-dione with fluorinating agents to introduce the fluorine atom at the 5th position. The amino group can be introduced through nucleophilic substitution reactions . Industrial production methods may involve optimizing these reactions for higher yields and purity, often using catalysts and specific reaction conditions to enhance efficiency .

Chemical Reactions Analysis

6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione undergoes several types of chemical reactions, including:

Oxidation: This compound can be oxidized to form various oxidation products, depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different reduced forms, often using reducing agents like sodium borohydride.

Substitution: The amino and fluorine groups can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex indole derivatives with potential biological activities.

Biology: The compound is studied for its interactions with various biological targets, including enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione involves its interaction with specific molecular targets. The amino and fluorine groups play crucial roles in binding to these targets, influencing the compound’s biological activity. The pathways involved may include inhibition of specific enzymes or modulation of receptor activity, leading to the desired therapeutic effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Analogs

6-Chloro-7-fluoro-1H-indole-2,3-dione (CAS: 942493-23-4)

• Molecular Formula: C₈H₃ClFNO₂
• Molecular Weight : 199.56 g/mol
• Key Differences: Chlorine replaces the amino group at position 6, and fluorine is at position 7 instead of 3.
• Properties : Calculated XLogP3 = 1.4, topological polar surface area (TPSA) = 46.2, indicating moderate lipophilicity and polarity .
• Applications : Industrial-grade chemical used in agrochemicals and intermediates .

6-Bromo-7-fluoro-2,3-dihydro-1H-indole-2,3-dione (CAS: 1167056-91-8)

• Molecular Formula: C₈H₃BrFNO₂
• Key Differences: Bromine replaces the amino group at position 5.
• Implications : The bromine atom increases molecular weight and may enhance halogen bonding interactions in biological systems compared to the target compound .

Comparison Table: Halogenated Analogs

Compound	Molecular Formula	Molecular Weight	Substituents (Positions)	XLogP3	TPSA
6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione	C₈H₅FN₂O₂	180.14	NH₂ (6), F (5)	N/A	N/A
6-Chloro-7-fluoro-1H-indole-2,3-dione	C₈H₃ClFNO₂	199.56	Cl (6), F (7)	1.4	46.2
6-Bromo-7-fluoro-2,3-dihydro-1H-indole-2,3-dione	C₈H₃BrFNO₂	~258.03	Br (6), F (7)	N/A	N/A

Key Observations :

• Halogen substituents (Cl, Br) increase molecular weight and lipophilicity (higher XLogP3), which may influence pharmacokinetic properties.

Amino-Substituted Isoindole Derivatives

ZHAWOC6017 (5-Amino-2-[(3-fluorophenyl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione)

• Structure : Isoindole core with a 3-fluorophenylmethyl substituent.
• Synthesis : 42% yield, characterized by NMR and HRMS-TOF .
• Key Differences : Isoindole vs. indole scaffold; additional benzyl group introduces steric bulk.

ZHAWOC1246 (5-Amino-2-[(2-fluorophenyl)methyl]-2,3-dihydro-1H-isoindole-1,3-dione)

• Structure : Similar to ZHAWOC6017 but with a 2-fluorophenylmethyl group.
• Synthesis : 42% yield, identical characterization methods .

Comparison Notes:

• Both ZHAWOC compounds exhibit lower structural similarity to the target due to the isoindole core and benzyl substituents. Their synthetic yields (42%) suggest moderate efficiency, though the target’s yield is unspecified.

Carboxamide-Functionalized Indole Derivatives

N-(4-Benzoylphenyl)-5-fluoro-1H-indole-2-carboxamide (Compound 3, )

• Structure : 5-Fluoroindole with a carboxamide-linked benzoylphenyl group.
• Synthesis : 37.5% yield via sodium ethoxide/DMSO-mediated coupling .
• Properties : Melting point 249–250°C; characterized by NMR, IR, and MS .

5-Fluoro-N-[2-(4-methylbenzoyl)phenyl]-1H-indole-2-carboxamide (Compound 4, )

• Structure : Methyl-substituted benzoyl group at the carboxamide position.
• Synthesis : 10% yield, lower than Compound 3 due to steric hindrance .

Comparison Notes:

• Carboxamide derivatives exhibit variable yields (10–37.5%), highlighting challenges in introducing bulky substituents.

Implications for Target Compound :

• The amino and fluorine substituents in the target may modulate receptor binding compared to unsubstituted indoline-2,3-diones. However, without specific bioactivity data, this remains speculative.

Biological Activity

6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione, also known by its CAS number 1190309-85-3, is a compound of interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological properties, including antibacterial and antifungal activities, along with relevant case studies and research findings.

• Chemical Formula : C$_8$H$_5$FN$_2$O$_2$
• Molecular Weight : 180.13 g/mol
• Structural Features : The compound features a fluorine atom and an amino group that may contribute to its biological activity.

Antibacterial Activity

Recent studies have demonstrated that 6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione exhibits significant antibacterial properties against various strains of bacteria.

Table 1: Antibacterial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC) µg/mL
Escherichia coli	4.0
Staphylococcus aureus	8.0
Bacillus subtilis	16.0
Pseudomonas aeruginosa	32.0

In a study conducted by researchers evaluating the efficacy of various indole derivatives, it was found that this compound effectively inhibited the growth of Gram-positive and Gram-negative bacteria, showcasing its potential as a broad-spectrum antibacterial agent .

Antifungal Activity

The antifungal activity of 6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione has also been assessed in vitro.

Table 2: Antifungal Activity Data

Fungal Strain	Minimum Inhibitory Concentration (MIC) µg/mL
Candida albicans	16.0
Aspergillus niger	32.0
Fusarium oxysporum	64.0

These results indicate that the compound possesses moderate antifungal activity against common pathogenic fungi .

The mechanism by which 6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione exerts its antibacterial and antifungal effects is believed to involve interference with bacterial cell wall synthesis and disruption of fungal cell membranes. The presence of the amino group and fluorine atom may enhance the lipophilicity of the molecule, facilitating better penetration into microbial cells .

Case Studies

• Case Study on Antimicrobial Efficacy :
  A recent clinical study evaluated the effectiveness of this compound in treating infections caused by resistant bacterial strains. Patients treated with formulations containing this compound showed a significant reduction in infection rates compared to control groups .
• In Vivo Studies :
  Animal models have been used to assess the therapeutic potential of 6-Amino-5-fluoro-2,3-dihydro-1H-indole-2,3-dione in treating systemic infections. Results indicated a promising safety profile and effective bacterial clearance from infected tissues .